3-(4-tert-butylphenyl)-5-[(2,4-dichlorobenzyl)sulfanyl]-4-(4-methoxyphenyl)-4H-1,2,4-triazole
Description
This compound belongs to the 1,2,4-triazole class, characterized by a sulfur-linked 2,4-dichlorobenzyl group at position 5, a 4-tert-butylphenyl substituent at position 3, and a 4-methoxyphenyl group at position 2. Its molecular formula is C₂₆H₂₄Cl₂N₃O₂S (monoisotopic mass: 508.09 g/mol).
Properties
Molecular Formula |
C26H25Cl2N3OS |
|---|---|
Molecular Weight |
498.5 g/mol |
IUPAC Name |
3-(4-tert-butylphenyl)-5-[(2,4-dichlorophenyl)methylsulfanyl]-4-(4-methoxyphenyl)-1,2,4-triazole |
InChI |
InChI=1S/C26H25Cl2N3OS/c1-26(2,3)19-8-5-17(6-9-19)24-29-30-25(31(24)21-11-13-22(32-4)14-12-21)33-16-18-7-10-20(27)15-23(18)28/h5-15H,16H2,1-4H3 |
InChI Key |
XMKHWOMHQFFSLT-UHFFFAOYSA-N |
Canonical SMILES |
CC(C)(C)C1=CC=C(C=C1)C2=NN=C(N2C3=CC=C(C=C3)OC)SCC4=C(C=C(C=C4)Cl)Cl |
Origin of Product |
United States |
Biological Activity
3-(4-tert-butylphenyl)-5-[(2,4-dichlorobenzyl)sulfanyl]-4-(4-methoxyphenyl)-4H-1,2,4-triazole is a synthetic compound belonging to the class of 1,2,4-triazoles, which are known for their diverse biological activities. The unique structural features of this compound suggest potential applications in pharmaceuticals, particularly in antimicrobial and anticancer therapies.
Chemical Structure and Properties
- Molecular Formula : C26H25Cl2N3OS
- Molecular Weight : 498.5 g/mol
- Functional Groups : This compound contains a tert-butyl group, dichlorobenzyl sulfanyl moiety, and a methoxyphenyl group. These substituents are believed to enhance its biological activity by improving solubility and binding affinity to biological targets.
Antimicrobial Activity
Research indicates that triazole derivatives exhibit significant antimicrobial properties. For instance, studies have shown that compounds with similar structures possess:
- Antibacterial Activity : Effective against both Gram-positive and Gram-negative bacteria. The mechanism often involves inhibition of key bacterial enzymes such as DNA-gyrase, which is critical for bacterial replication .
- Antifungal Activity : Triazoles are widely recognized for their antifungal properties, particularly against pathogenic fungi like Candida species.
| Activity Type | Example Pathogens | Mechanism of Action |
|---|---|---|
| Antibacterial | Staphylococcus aureus, E. coli | Inhibition of DNA-gyrase |
| Antifungal | Candida albicans | Disruption of ergosterol synthesis |
Anticancer Activity
The anticancer potential of triazole derivatives has been explored through various studies. Compounds similar to 3-(4-tert-butylphenyl)-5-[(2,4-dichlorobenzyl)sulfanyl]-4-(4-methoxyphenyl)-4H-1,2,4-triazole have demonstrated:
- Cytotoxic Effects : In vitro studies reveal that these compounds can induce apoptosis in cancer cell lines.
- Inhibition of Tumor Growth : Animal models have shown reduced tumor size upon administration of triazole derivatives.
Study 1: Synthesis and Evaluation
A recent study synthesized several new 1,2,4-triazole derivatives and evaluated their biological activity. The derivatives were tested against various bacterial strains and showed low toxicity in human peripheral blood mononuclear cells (PBMC), indicating a favorable safety profile .
Study 2: Structure-Activity Relationship (SAR)
An investigation into the SAR of triazole compounds revealed that the introduction of specific substituents significantly enhances antibacterial activity. For example:
- Compounds with a benzyl group at the 4-position exhibited stronger inhibition against Gram-positive bacteria compared to those with simpler structures .
The mechanism by which 3-(4-tert-butylphenyl)-5-[(2,4-dichlorobenzyl)sulfanyl]-4-(4-methoxyphenyl)-4H-1,2,4-triazole exerts its biological effects likely involves:
- Enzyme Inhibition : The triazole ring may interact with enzymes involved in metabolic pathways critical for pathogen survival.
- Receptor Modulation : The presence of bulky substituents could enhance binding to specific receptors or enzymes associated with disease processes.
Comparison with Similar Compounds
Comparison with Structurally Similar Compounds
Structural Analogues and Substituent Effects
The following table compares key structural features and properties:
Key Observations :
- The tert-butyl group in the target compound provides superior hydrophobic interactions compared to smaller substituents (e.g., Cl, MeO) in analogues .
- Dichlorobenzylsulfanyl groups are common in antimicrobial agents, but the addition of a methoxyphenyl group may modulate selectivity for eukaryotic vs. prokaryotic targets .
Antifungal and Antibacterial Profiles
- Target Compound: Limited direct data, but structurally similar compounds (e.g., 4-(4-methoxyphenyl)-5-phenyl-4H-1,2,4-triazole-3-thiol derivatives) exhibit antifungal activity against Candida albicans (MIC: 8–16 µg/mL) and antibacterial activity against Staphylococcus aureus (MIC: 16–32 µg/mL) .
- 4-(4-Chlorophenyl)-3-[(4-fluorobenzyl)sulfanyl]-5-(thiophen-2-yl)-4H-1,2,4-triazole : Acts as a COX-2 inhibitor (IC₅₀ = 4.26 µM; selectivity index = 1.89), though less potent than celecoxib (IC₅₀ = 0.07 µM) .
- 3-(3-Pyridyl)-5-(4-substituted phenyl)-4H-1,2,4-triazoles : Display antitubercular activity (MIC: 1.5–3.0 µg/mL against M. tuberculosis), attributed to nitro or fluoro substituents enhancing target binding .
Cytotoxicity and Selectivity
- Compounds with dichlorobenzylsulfanyl groups show moderate cytotoxicity (e.g., IC₅₀ = 12–25 µM in HeLa cells), whereas trifluoromethyl -containing analogues exhibit higher toxicity (IC₅₀ = 5–10 µM) .
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
